N-(3-fluorophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C14H12FNOS/c15-11-5-4-6-12(9-11)16-14(17)10-18-13-7-2-1-3-8-13/h1-9H,10H2,(H,16,17)
• InChI Key: XAQFCCOZOCSSBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C14H12FNOS
• Molecular Weight: 261.32 g/mol

Description

N-(3-fluorophenyl)-2-(phenylthio)acetamide, also known as FPTA, is a chemical compound that has been the focus of scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of thioamides and has been shown to exhibit various biological activities.

Scientific Research Applications

N-(3-fluorophenyl)-2-(phenylthio)acetamide has been investigated for its potential applications in medicinal chemistry. It has been shown to exhibit inhibitory activity against various enzymes, including carbonic anhydrase and cholinesterase. This compound has also been found to exhibit anti-inflammatory and antioxidant activities. Additionally, this compound has been studied for its potential use as a diagnostic tool for certain diseases, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-2-(phenylthio)acetamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as carbonic anhydrase and cholinesterase. This inhibition may lead to a decrease in the production of certain chemicals in the body, which may be responsible for the observed biological activities of this compound.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been found to exhibit anti-inflammatory and antioxidant activities, which may be attributed to its ability to inhibit the activity of certain enzymes. This compound has also been shown to have potential applications in the treatment of Alzheimer's disease, as it has been found to exhibit inhibitory activity against acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-2-(phenylthio)acetamide in lab experiments is its potential applications in medicinal chemistry. This compound has been shown to exhibit various biological activities, which may make it a useful tool in the development of new drugs. However, one limitation of using this compound in lab experiments is its relatively low yield in the synthesis process, which may make it difficult to obtain large quantities of pure this compound for use in experiments.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-2-(phenylthio)acetamide. One area of research could focus on the potential use of this compound as a diagnostic tool for Alzheimer's disease. Another area of research could focus on the development of new drugs based on the structure of this compound. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to investigate its potential applications in other areas of medicinal chemistry.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-2-(phenylthio)acetamide involves the reaction of 3-fluoroaniline with phenyl isothiocyanate in the presence of a base, followed by the addition of acetic anhydride. The product is then purified through recrystallization to obtain pure this compound. The yield of this synthesis method is typically around 50%.